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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439 Get Quote

A Technical Guide to Formyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of formyl acetate, also known as acetic formic anhydride. The information is

presented to support research and development activities where this compound is of interest.

Quantitative Data Summary
The fundamental properties of formyl acetate are summarized in the table below for quick

reference and comparison.

Property Value Citations

Molecular Formula C₃H₄O₃ [1][2][3][4][5][6][7][8]

Molecular Weight 88.06 g/mol [1][2][4][7][8]

CAS Number 2258-42-6 [1][2][6][7]

Density 1.116 g/cm³ [1][4]

Boiling Point 102.6 °C at 760 mmHg [1][4]

Flash Point 31 °C [1][4]

Refractive Index 1.371 [1]

Vapor Pressure 33.5 mmHg at 25°C [1][4]
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Synthesis Protocol
Formyl acetate can be synthesized through the reaction of sodium formate with acetyl

chloride. The following is a generalized experimental protocol based on available literature.

Materials:

Sodium formate

Acetyl chloride

Anhydrous diethyl ether

Procedure:

Cool a suspension of sodium formate in anhydrous diethyl ether to a temperature range of 3-

5°C.

Under constant stirring, add acetyl chloride dropwise to the cooled suspension.

After the addition is complete, allow the reaction mixture to warm to 25-30°C.

Continue to stir the mixture for approximately 6 hours to ensure the reaction goes to

completion.

Filter the resulting mixture to separate the solid byproducts.

Wash the filter cake with an equal volume of diethyl ether.

Combine the filtrate and the ether wash.

Evaporate the diethyl ether from the combined solution to yield formyl acetate.

This reaction is reported to have a high yield of approximately 97%.[5]

Logical Workflow for Synthesis
The synthesis of formyl acetate involves a straightforward sequence of steps, which can be

visualized to illustrate the process flow from reactants to the final product.
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Synthesis Workflow for Formyl Acetate
Reactants:

Sodium Formate
Acetyl Chloride

Anhydrous Diethyl Ether

Cooling to 3-5°C

Dropwise Addition of Acetyl Chloride
(with stirring)

Reaction at 25-30°C for 6h

Filtration

Washing of Filter Cake with Ether

Evaporation of Ether

Final Product:
Formyl Acetate

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of formyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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